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Introduction

Isopropylamine dodecylbenzenesulfonate (IPADBS) is an anionic surfactant that has shown

significant promise in chemical enhanced oil recovery (EOR) applications.[1] As a member of

the linear alkylbenzene sulfonate (LAS) family, its amphiphilic nature, comprising a hydrophilic

sulfonate head and a hydrophobic alkylbenzene tail, allows it to effectively reduce the

interfacial tension (IFT) between crude oil and water.[1] This reduction in IFT is a primary

mechanism for mobilizing residual oil trapped in reservoir pores after primary and secondary

recovery methods. Furthermore, IPADBS can alter the wettability of reservoir rock, a crucial

factor in improving oil displacement efficiency.[1][2]

Mechanism of Action

The primary role of IPADBS in EOR is to overcome the capillary forces that trap oil within the

porous rock matrix. This is achieved through two main mechanisms:

Interfacial Tension (IFT) Reduction: IPADBS molecules accumulate at the oil-water interface,

effectively lowering the IFT.[1] When the IFT is reduced to ultra-low levels (typically <10⁻²

mN/m), the capillary forces are minimized, allowing the trapped oil ganglia to be mobilized

and displaced by the injected fluid.[3]
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Wettability Alteration: Many oil reservoirs are initially oil-wet or mixed-wet, meaning the rock

surface has a higher affinity for oil than for water.[4] This condition hinders the displacement

of oil by water. IPADBS can adsorb onto the rock surface, altering its wettability towards a

more water-wet state.[1][2][5] A water-wet surface facilitates the formation of a continuous

water film, which aids in the stripping and displacement of the oil phase.

Applications in Enhanced Oil Recovery

IPADBS is primarily utilized in surfactant flooding, a chemical EOR method. It can be used in

various formulations, often in combination with polymers and alkalis (alkaline-surfactant-

polymer or ASP flooding), to optimize performance for specific reservoir conditions. Key

applications include:

Mobilization of Residual Oil: The principal application is to reduce residual oil saturation in

mature oil fields, thereby increasing the overall recovery factor.

Improved Sweep Efficiency: In conjunction with polymers, which increase the viscosity of the

injected water, IPADBS helps to improve the macroscopic sweep efficiency by preventing

viscous fingering and ensuring a more uniform displacement front.

Carbonate and Sandstone Reservoirs: While performance is reservoir-specific, anionic

surfactants like IPADBS have been investigated for use in both sandstone and carbonate

reservoirs to alter wettability and reduce IFT.[4][6]

Data Presentation
The following tables summarize representative quantitative data for the performance of anionic

surfactants similar to IPADBS in EOR applications, as specific comprehensive data for IPADBS

was not available in the public domain. These values should be considered as illustrative of the

potential performance.

Table 1: Representative Interfacial Tension (IFT) Reduction
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Surfactant
System

Crude Oil Type
Initial IFT
(mN/m)

IFT with
Surfactant
(mN/m)

Temperature
(°C)

Anionic

Surfactant (LAS

type)

Light Crude 25.5 1.2 x 10⁻¹ 45

Anionic

Surfactant +

Alkali

Medium Crude 21.3 5.0 x 10⁻³ 60

Anionic

Surfactant +

Polymer

Heavy Crude 28.1 8.5 x 10⁻² 75

Note: Data synthesized from multiple sources for illustrative purposes.

Table 2: Representative Wettability Alteration (Contact Angle Measurement)

Rock Type
Initial
Wettability

Initial Contact
Angle (°)

Final Contact
Angle (°) with
Surfactant

Wettability
after
Treatment

Sandstone Oil-wet 135 45 Water-wet

Carbonate Oil-wet 150 65 Intermediate-wet

Sandstone Intermediate-wet 95 30
Strongly Water-

wet

Note: Data synthesized from multiple sources for illustrative purposes.

Table 3: Representative Core Flooding Performance
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Flooding Strategy Permeability (mD) Porosity (%)
Additional Oil
Recovery (% OOIP)

Waterflooding

followed by Surfactant

Flood

150 22 15 - 25

Alkaline-Surfactant-

Polymer (ASP) Flood
250 25 20 - 35

Surfactant-Polymer

(SP) Flood
100 20 12 - 20

Note: OOIP = Original Oil in Place. Data synthesized from multiple sources for illustrative

purposes.

Experimental Protocols
Detailed methodologies for key experiments to evaluate the effectiveness of IPADBS in EOR

are provided below.

1. Interfacial Tension (IFT) Measurement Protocol

Objective: To determine the IFT between crude oil and an aqueous solution of IPADBS at

various concentrations to identify the critical micelle concentration (CMC) and the potential

for achieving ultra-low IFT.

Apparatus: Spinning drop tensiometer, precision syringe pump, temperature-controlled

chamber, high-resolution camera.

Procedure:

Prepare a series of aqueous solutions of IPADBS in synthetic brine mimicking the

reservoir's water composition. Concentrations should range from below to above the

expected CMC.

Calibrate the spinning drop tensiometer according to the manufacturer's instructions.
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Fill a clean glass capillary tube with the denser phase (typically the aqueous surfactant

solution).

Inject a small droplet of the less dense phase (crude oil) into the center of the capillary

tube using a microsyringe.

Place the capillary tube in the tensiometer's temperature-controlled chamber set to the

reservoir temperature.

Rotate the capillary tube at a high speed. The centrifugal force will elongate the oil droplet.

Capture images of the elongated droplet using the high-resolution camera.

Measure the length and diameter of the droplet from the captured images.

Calculate the IFT using the Vonnegut equation, which relates the droplet shape, rotational

speed, and the density difference between the two phases.

Repeat the measurement for each IPADBS concentration until a stable IFT value is

obtained.

Plot IFT versus surfactant concentration to determine the CMC.

2. Wettability Alteration Assessment Protocol (Contact Angle Measurement)

Objective: To quantify the change in wettability of a reservoir rock surface from oil-wet to

water-wet upon treatment with an IPADBS solution.

Apparatus: Contact angle goniometer, environmental chamber, high-resolution camera,

syringe for droplet deposition.

Procedure:

Prepare polished core plugs or flat mineral surfaces representative of the reservoir rock.

Clean the surfaces thoroughly with appropriate solvents to remove any contaminants.

Saturate the surfaces with synthetic brine.
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Age the surfaces in crude oil at reservoir temperature for several weeks to establish an oil-

wet condition.

Measure the initial contact angle by placing a droplet of brine on the oil-aged surface

submerged in crude oil (sessile drop method). Capture an image and measure the angle

between the droplet and the surface.

Immerse the oil-aged surfaces in the IPADBS solution at the desired concentration and

reservoir temperature for a specified period (e.g., 24-48 hours).

After treatment, place the surface in a cuvette filled with crude oil.

Place a droplet of the IPADBS solution onto the surface and measure the contact angle

again.

A significant decrease in the contact angle indicates a shift towards water-wet conditions.

3. Core Flooding Protocol

Objective: To evaluate the effectiveness of IPADBS in displacing residual oil from a reservoir

core sample under simulated reservoir conditions.

Apparatus: Core holder, high-pressure pumps for fluid injection, back-pressure regulator,

temperature-controlled oven, fluid collection system, pressure transducers.

Procedure:

Select a representative core plug from the reservoir of interest.

Clean and dry the core, then measure its porosity and permeability.

Saturate the core with synthetic brine.

Flood the core with crude oil to establish irreducible water saturation.

Perform a secondary waterflood by injecting brine until no more oil is produced to

determine the residual oil saturation.
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Prepare the IPADBS flooding solution at the optimal concentration determined from IFT

and wettability studies.

Inject the IPADBS solution into the core at a constant flow rate, maintaining reservoir

temperature and pressure.

Collect the effluent in fractions and measure the volume of oil and water produced.

Continue the surfactant flood until oil production ceases.

A subsequent polymer flood may be conducted to improve sweep efficiency.

Calculate the additional oil recovery as a percentage of the original oil in place (OOIP).
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Figure 1: Experimental workflow for evaluating IPADBS in EOR.
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Figure 2: Pore-scale mechanism of IPADBS in EOR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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